Cas no 259857-48-2 ((4S)-4-(Propan-2-yl)pyrrolidin-2-one)

• Product Name: (4S)-4-(Propan-2-yl)pyrrolidin-2-one
• CAS No: 259857-48-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2128150
• PubChem ID: 52420592
• Update Time: 2024-03-01

(4S)-4-(Propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4S)-4-(propan-2-yl)pyrrolidin-2-one
• (4S)-4beta-Isopropyl-2-pyrrolidone
• (4S)-4-(Propan-2-yl)pyrrolidin-2-one

• Inchi： 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m1/s1
• InChI Key： YWJNZEJGGLBELP-ZCFIWIBFSA-N
• SMILES： O=C1C[C@H](CN1)C(C)C

Computed Properties

• Exact Mass: 127.1
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones